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Compound Name: C.I. Acid Red 106

Cat. No.: B15554035 Get Quote

For Researchers, Scientists, and Material Science Professionals

Introduction
The term "Acid Red BL" is a non-specific designation used within the industrial dye industry to

refer to a variety of red azo dyes. Extensive research into scientific literature and chemical

databases reveals that "Acid Red BL" is not a unique chemical entity but rather a commercial

name that can be attributed to several different chemical compounds, most notably C.I. Acid

Red 37 and C.I. Acid Red 151. This guide will provide a technical overview of the properties

and applications of these commercially significant dyes, with a focus on their industrial, rather

than biomedical, uses, as there is no significant body of research on their application in drug

development or life sciences.

Core Compounds Commercially Known as "Acid
Red BL"
The primary chemical identities behind the "Acid Red BL" designation are detailed below. It is

crucial for researchers and scientists to reference the specific CAS number to ensure the

procurement of the correct compound for their applications.
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Commercial
Name

C.I. Name CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Acid Red BL Acid Red 37 6360-07-2
C₁₈H₁₄N₄Na₂O₈S

₂
524.44

Weak Acid Red

BL
Acid Red 151 6406-56-0 C₂₂H₁₅N₄NaO₄S 454.43

Light Brilliant

Red B
Acid Red 106 6844-73-1

C₂₃H₁₇N₃Na₂O₉S

₃
621.57

Physicochemical Properties and Applications
Acid Red dyes are characterized by their anionic nature, which allows them to bind to cationic

substrates such as proteinaceous fibers and polyamides. Their primary applications are in the

dyeing of textiles, leather, and paper.

C.I. Acid Red 37
Also known as Acid Fast Red B, this dye presents as a purple powder. It is readily soluble in

water, with a solubility of 200 g/L at 100°C, and is slightly soluble in ethanol.[1] Its primary

application is in the dyeing of wool, silk, and polyamide fibers, as well as their blends.[1] It can

also be used for direct printing on wool and silk fabrics and for coloring leather.[1]

Chemical Interactions:

In concentrated sulfuric acid, it appears dark blue-red, which dilutes to a dark red to red-light

purple.[1]

In nitric acid, it turns an olive green, which quickly transitions to brown.[1]

In the presence of strong hydrochloric acid, a red-light purple precipitate is formed.[1]

A cherry red aqueous solution turns into a purple caramel precipitate with the addition of

strong hydrochloric acid.[1]
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With sodium hydroxide solution, it produces a thick red wine color.[1]

C.I. Acid Red 151
Termed Weak Acid Red F-2R, this dye is a dark red powder.[2] It is soluble in water, presenting

as a cloudy brown-light orange solution, and is also soluble in ethanol.[2] Its main uses are in

the dyeing of polyamide, silk, wool, and their blended fabrics.[2] It is also utilized for coloring

polyamide plastics and in leather dyeing.[2][3]

Chemical Interactions:

In strong sulfuric acid, it appears as a blue-light green, which dilutes to a weak light brown-

orange.[2]

Its aqueous solution becomes orange-brown with the addition of strong hydrochloric acid.[2]

With a thick sodium hydroxide solution, it turns dark purple.[2]

C.I. Acid Red 106
Known as Light Brilliant Red B, this dye is soluble in water, producing a blue-light red solution,

and is also soluble in ethanol.[4] Its applications include dyeing and printing on wool, silk, and

polyamide fabrics.[4] It is also used for the electrochemical coloring of aluminum, paper, and

leather, and in the manufacturing of color pigment sediment.[4]

Chemical Interactions:

In strong sulfuric acid, it is deep red, which becomes a muddy red-light purple upon dilution.

[4]

In a nitric acid solution, it appears orange.[4]

Manufacturing Process Overview
The synthesis of these azo dyes involves a diazo coupling reaction. The general workflow for

this process is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

http://www.worlddyevariety.com/acid-dyes/acid-red-37.html
http://www.worlddyevariety.com/acid-dyes/acid-red-151.html
http://www.worlddyevariety.com/acid-dyes/acid-red-151.html
http://www.worlddyevariety.com/acid-dyes/acid-red-151.html
http://www.worlddyevariety.com/acid-dyes/acid-red-151.html
http://www.tradingchem.com/Benzenesulfonicacid,4-[2-[4-[2-(2-hydroxy-1-naphthalenyl)diazenyl]phenyl]diazenyl]-,sodiumsalt(1:1)/6406-56-0.html
http://www.worlddyevariety.com/acid-dyes/acid-red-151.html
http://www.worlddyevariety.com/acid-dyes/acid-red-151.html
http://www.worlddyevariety.com/acid-dyes/acid-red-151.html
https://www.benchchem.com/product/b15554035?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-red-106.html
http://www.worlddyevariety.com/acid-dyes/acid-red-106.html
http://www.worlddyevariety.com/acid-dyes/acid-red-106.html
http://www.worlddyevariety.com/acid-dyes/acid-red-106.html
http://www.worlddyevariety.com/acid-dyes/acid-red-106.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Manufacturing Workflow for Acid Red Dyes
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Caption: General workflow for the synthesis of Acid Red azo dyes.

Manufacturing Methods:

Acid Red 37: This dye is produced by the diazotization of 4-Acetamido-2-

aminobenzenesulfonic acid, followed by coupling with 6-Amino-4-hydroxynaphthalene-2-

sulfonic acid under acidic conditions.[1]

Acid Red 151: The synthesis involves the diazotization of 4-((4-

Aminophenyl)diazenyl)benzenesulfonic acid and its subsequent coupling with Naphthalen-2-

ol.[2]

Conclusion
While the name "Acid Red BL" is used in commercial contexts, it does not refer to a single,

specific chemical compound. The dyes that fall under this designation, primarily Acid Red 37

and Acid Red 151, are industrially significant for coloring textiles, leather, and other materials.

The scientific research community should be aware of this ambiguity and rely on specific CAS

numbers for compound identification. At present, there is no evidence to suggest that "Acid

Red BL" has established applications in biomedical research or drug development. The

information provided in this guide is intended to clarify the nature of these dyes and their

primary industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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